Cas no 42872-29-7 (3-(1-cyanoethyl)benzoyl chloride)
42872-29-7 structure
Product Name:3-(1-cyanoethyl)benzoyl chloride
CAS No:42872-29-7
MF:C10H8ClNO
MW:193.629621505737
CID:1020054
PubChem ID:3016393
Update Time:2025-04-20
3-(1-cyanoethyl)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-cyanoethyl)benzoyl chloride
- 3-(l-cyanoethyl)benzoyl chloride
- EINECS 255-980-4
- DB-261476
- SCHEMBL1891064
- alpha-(m-chlorocarbonylphenyl)propionitrile
- NS00004023
- 2-(3-chloroformyl-phenyl)propionitrile
- DTXSID60962751
- EC 255-980-4
- 42872-29-7
-
- Inchi: 1S/C10H8ClNO/c1-7(6-12)8-3-2-4-9(5-8)10(11)13/h2-5,7H,1H3
- InChI Key: XXQNFMGCPMJJSJ-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC(=C1)C(C#N)C)=O
Computed Properties
- Exact Mass: 193.0294416g/mol
- Monoisotopic Mass: 193.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.9Ų
3-(1-cyanoethyl)benzoyl chloride Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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